Cas no 53228-22-1 (2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione)

• Product Name: 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione
• CAS No: 53228-22-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00135202
• CID: 938138
• PubChem ID: 281947
• Update Time: 2025-07-15

2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-norbornene-2,3-dicarboxylic Anhydride
• (+-)-2exo-methyl-norborn-5-ene-2endo,3endo-dicarboxylic acid-anhydride
• (3aRS,4SR,7RS,7aSR)-3a-methyl-3a,4,7,7a-tetrahydro-4,7-methanoisobenzofuran-1,3-dione
• 2-methyl-4-oxatricyclo[5.2.1.0(2,6)]dec-8-en-3,5-dione
• 2-Methylen-cyclohexylamin
• 2-methyl-endo-bicyclo< 2.2.1> -5-heptene-2,3-dicarboxyanhydride
• 2-methylene-cyclohexylamine
• 2-Methyliden-cyclohexylamin
• CTK5D5463
• Cycloh
• Cyclohexanamine, 2-methylene- (9CI)
• 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione
• 4,3-dione, 3a,4,7,7a-tetrahydro-3a-methyl-
• NSC134964
• E76057
• NSC208903
• 2-Methyl-4-oxatricyclo[5.2.1.0,2,6]dec-8-ene-3,5-dione
• EN300-244175
• AMY529
• 53228-22-1
• CS-0346398
• rac-(1R,2S,6R,7S)-2-methyl-4-oxatricyclo[5.2.1.0,2,6]dec-8-ene-3,5-dione
• NSC-134964
• SCHEMBL195658
• 18310-60-6
• 71214-83-0
• 3a-methyl-3a,4,7,7a-tetrahydro-4,7-methanoisobenzofuran-1,3-dione
• 31307-24-1
• NSC-169637
• NSC-208903
• 3a-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
• NSC169637
• NS00128881
• 2-methyl-4-oxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• DTXSID90860332
• 2-methyl-4-oxa-tricyclo[5.2.1.02,6]dec-8-ene-3,5-dione

• MDL： MFCD00135202
• Inchi： 1S/C10H10O3/c1-10-6-3-2-5(4-6)7(10)8(11)13-9(10)12/h2-3,5-7H,4H2,1H3
• InChI Key： LTVUCOSIZFEASK-UHFFFAOYSA-N
• SMILES： O1C(C2C3C=CC(C3)C2(C1=O)C)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione

Introduction to 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione (CAS No: 53228-22-1)

2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione, identified by its Chemical Abstracts Service (CAS) number 53228-22-1, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This tricyclic dione exhibits a unique molecular framework characterized by a fused oxetane ring and a decaline backbone, making it a promising scaffold for the development of novel bioactive molecules.

The compound’s name underscores its intricate cyclic structure, which includes a methyl substituent at the 2-position and oxo groups at the 4-position of the tricyclic system. This arrangement contributes to its distinct electronic and steric properties, which are critical for its potential applications in drug design. The presence of multiple chiral centers in its structure also makes it an attractive candidate for stereoselective synthesis and optimization.

In recent years, there has been growing interest in exploring the pharmacological potential of tricyclic compounds due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione has been studied as a precursor in the synthesis of various heterocyclic derivatives that show promise in preclinical models. Its oxetane moiety, in particular, is known to enhance binding affinity to biological targets by introducing conformational constraints and improving metabolic stability.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop analogs with enhanced binding properties against targets such as enzymes and receptors involved in inflammatory and neurological disorders. For instance, derivatives of 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione have been investigated for their potential as inhibitors of cyclooxygenase (COX) enzymes, which play a key role in pain and inflammation pathways.

The synthesis of 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione presents both challenges and opportunities for synthetic chemists. The tricyclic core requires multi-step synthetic strategies to construct efficiently while maintaining high stereoselectivity. Advances in catalytic methods and transition-metal-catalyzed reactions have enabled more streamlined approaches to accessing this motif, facilitating its exploration as a drug discovery scaffold.

Recent studies have highlighted the compound’s utility in designing molecules with improved pharmacokinetic profiles. The rigid tricyclic structure contributes to favorable solubility and bioavailability characteristics, which are essential for successful drug candidates. Additionally, computational modeling has been instrumental in predicting the binding modes of 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione analogs with biological targets, guiding rational modifications for enhanced efficacy.

The chemical reactivity of CAS No: 53228-22-1 also makes it a valuable tool for exploring novel synthetic pathways. The oxetane ring can undergo various transformations under controlled conditions, allowing chemists to introduce diverse functional groups and explore new structural motifs. This flexibility has led to the development of libraries of tricyclic compounds that can be screened for biological activity across multiple therapeutic areas.

In conclusion, 2-methyl-4-oxatricyclo5.2.1.0,2,6dec-8-ene-3,5-dione represents a fascinating example of how complex molecular architectures can be leveraged for drug discovery applications. Its unique structural features and pharmacological potential make it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics against challenging diseases.